Cas no 62369-02-2 (Cycloheptanone, 2-[2-(4-fluorophenyl)-2-oxoethyl]-)

• Product Name: Cycloheptanone, 2-[2-(4-fluorophenyl)-2-oxoethyl]-
• CAS No: 62369-02-2
• MF: C₁₅H₁₇FO₂
• MW: 248.292688131332
• CID: 447680
• PubChem ID: 21491571
• Update Time: 2025-04-19

Cycloheptanone, 2-[2-(4-fluorophenyl)-2-oxoethyl]- Chemical and Physical Properties

Names and Identifiers

• Cycloheptanone, 2-[2-(4-fluorophenyl)-2-oxoethyl]-
• 2-[2-(4-fluorophenyl)-2-oxoethyl]cycloheptan-1-one
• 2-[2-(4-fluorophenyl)-2-oxoethyl]-1-cycloheptanone
• 62369-02-2
• LHCCIACERGLSIE-UHFFFAOYSA-N
• 2-(p-fluorophenacyl)cycloheptanone
• AKOS021982931
• DTXSID20614805
• SCHEMBL11877408

• Inchi： 1S/C15H17FO2/c16-13-8-6-11(7-9-13)15(18)10-12-4-2-1-3-5-14(12)17/h6-9,12H,1-5,10H2
• InChI Key： LHCCIACERGLSIE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(CC1C(CCCCC1)=O)=O

Computed Properties

• Exact Mass: 248.12131
• Monoisotopic Mass: 248.12125794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14